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Introduction

ATTO 590 is a fluorescent label belonging to the rhodamine dye family, known for its strong
absorption, high fluorescence quantum yield, and excellent thermal and photostability.[1][2] Its
azide derivative, ATTO 590 azide, is a versatile tool for "click chemistry," a set of rapid,
selective, and high-yield chemical reactions for covalently linking molecules.[3][4] This makes it
an ideal choice for labeling and detecting biomolecules such as DNA, RNA, and proteins in
various life science applications.[2][3] These applications include high-resolution microscopy
(PALM, dSTORM, STED), flow cytometry (FACS), and fluorescence in-situ hybridization
(FISH).[1][2]

ATTO 590 azide participates in two main types of click chemistry reactions:

o Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This reaction involves the use of
a copper(l) catalyst to join an azide with a terminal alkyne, forming a stable triazole linkage.

[5]16]
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 Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry
variant that utilizes a strained cyclooctyne (e.g., DBCO or BCN) which reacts spontaneously
with an azide.[5][7] The absence of a cytotoxic copper catalyst makes SPAAC patrticularly
suitable for applications in living cells and organisms.[7][8]

Properties of ATTO 590 Azide

A summary of the key spectral and physical properties of ATTO 590 azide is presented below.

Property Value Reference
Excitation Wavelength (Aabs) 593 nm [1]
Emission Wavelength (Afl) 622 nm [1]
Molar Extinction Coefficient

1.2 x10"5 M-1 cm-1 [1]
(emax)
Fluorescence Quantum Yield

80% [1]
(nfl)
Fluorescence Lifetime (tfl) 3.7ns [1]
Molecular Weight (MW) 891.42 g/mol [9]

B Polar solvents (e.g., DMSO,

Solubility [3]

DMF)

Experimental Protocols

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Protocol for Labeling Alkyne-Modified
Biomolecules

This protocol provides a general procedure for labeling alkyne-modified biomolecules (e.g.,
proteins, oligonucleotides) with ATTO 590 azide using a copper(l) catalyst.

Materials:

o Alkyne-modified biomolecule
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e ATTO 590 azide
o Copper(ll) sulfate (CuSO4)

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-
yl)methyllamine (TBTA) as a copper ligand[4][10]

e Sodium ascorbate (freshly prepared)

o Reaction buffer (e.g., PBS, pH 7.4)

e DMSO or DMF for dissolving ATTO 590 azide
Procedure:

o Prepare Stock Solutions:

o ATTO 590 azide: Dissolve ATTO 590 azide in DMSO or DMF to a final concentration of 10
mM.

o Alkyne-modified biomolecule: Dissolve the biomolecule in the reaction buffer to a desired
concentration (e.g., 1-10 mg/mL for proteins, or a specific molar concentration for
oligonucleotides).[4][11]

o Copper(ll) sulfate: Prepare a 100 mM stock solution in deionized water.[10]
o THPTA/TBTA ligand: Prepare a 200 mM stock solution in deionized water or DMSO.[4][10]

o Sodium ascorbate: Prepare a 100 mM stock solution in deionized water immediately
before use.[10]

e Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-modified biomolecule solution with ATTO
590 azide stock solution. The molar ratio of dye to biomolecule may need to be optimized,
but a 2-10 fold molar excess of the dye is a good starting point.[4]
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o Prepare the copper catalyst complex by mixing CuSO4 and the THPTA/TBTA ligand in a
1:2 molar ratio.[10] Allow this mixture to stand for a few minutes.

o Add the copper catalyst complex to the reaction mixture. A final copper concentration of 1-
2 mM is typically used.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 5-10 mM.[12]

e |ncubation:

o Incubate the reaction mixture at room temperature for 1-4 hours or at 37-45°C for 30-60
minutes to accelerate the reaction.[4] Protect the reaction from light.

o Purification:

o Remove the unreacted ATTO 590 azide and other reaction components by a suitable
purification method. For proteins, this can be achieved using size exclusion
chromatography (e.g., a desalting column) or dialysis. For oligonucleotides, ethanol
precipitation can be used.[4]

Preparation
Reaction Purification & Analysis

Add Sodium Ascorbate Incubate at RT or 37-45°C Purify Labeled Biomolecule
(Initiate Reaction) (Protect from light) (e.g., Chromatography, Dialysis)

Prepare Stock Solutions
- ATTO 590 Azide

- Alkyne-Biomolecule ||

- CuS04 & Ligand

- Sodium Ascorbate

Analyze Labeled Product

Mix Biomolecule Add Cu()) Catalyst
and ATTO 590 Azide (pre-mixed CuSOA4/Ligand)

Click to download full resolution via product page

Figure 1. Experimental workflow for CUAAC labeling.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Protocol for Labeling Cyclooctyne-Modified
Biomolecules
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This protocol outlines a general procedure for labeling biomolecules modified with a strained
alkyne (e.g., DBCO, BCN) with ATTO 590 azide without the need for a copper catalyst.

Materials:

Strained alkyne-modified biomolecule (e.g., DBCO-protein)

ATTO 590 azide

Reaction buffer (e.g., PBS, pH 7.4)

DMSO or DMF for dissolving ATTO 590 azide
Procedure:
o Prepare Stock Solutions:

o ATTO 590 azide: Dissolve ATTO 590 azide in DMSO or DMF to a final concentration of 10
mM.

o Strained alkyne-modified biomolecule: Dissolve the biomolecule in the reaction buffer to
the desired concentration.

e Reaction Setup:

o In a microcentrifuge tube, combine the strained alkyne-modified biomolecule solution with
the ATTO 590 azide stock solution. A 2-10 fold molar excess of ATTO 590 azide is
recommended as a starting point.

e |ncubation:

o Incubate the reaction mixture at room temperature for 1-4 hours or at 37°C for 30-60
minutes.[13] The reaction can also be performed at 4°C for longer incubation times (e.g.,
overnight) if the biomolecule is sensitive to higher temperatures. Protect the reaction from
light.

o Purification:
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o Purify the labeled biomolecule using a suitable method as described in the CUAAC
protocol (e.g., size exclusion chromatography, dialysis, or ethanol precipitation).
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Figure 2. Experimental workflow for SPAAC labeling.

Data Presentation

The efficiency of the labeling reaction can be assessed by determining the Degree of Labeling
(DOL), which is the average number of dye molecules per biomolecule. For proteins, this can

be calculated using spectrophotometric measurements.
Calculating the Degree of Labeling (DOL) for Proteins:
o Measure the absorbance of the purified conjugate at 280 nm (A280) and 593 nm (A593).
» Calculate the concentration of the protein using the following formula:
o Protein Concentration (M) = [A280 - (A593 x CF280)] / €_protein
o Where:

» CF280 is the correction factor for the absorbance of ATTO 590 at 280 nm (CF280 =
0.43).[1]

» ¢ protein is the molar extinction coefficient of the protein at 280 nm.
» Calculate the concentration of the dye using the following formula:

o Dye Concentration (M) = A593 / ¢_dye
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o Where ¢£_dye is the molar extinction coefficient of ATTO 590 (120,000 M-1cm-1).[1]

e Calculate the DOL:

o DOL = Dye Concentration / Protein Concentration

Parameter Symbol Value

Molar Extinction Coefficient of

€ dye 120,000 M-1cm-1
ATTO 590 at 593 nm

Correction Factor at 280 nm CF280 0.43

Troubleshooting
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Issue

Possible Cause

Suggested Solution

Low Labeling Efficiency

Insufficient molar excess of
ATTO 590 azide.

Increase the molar ratio of the

dye to the biomolecule.

Inactive catalyst (CUAAC).

Use freshly prepared sodium
ascorbate. Ensure the copper
ligand is present in sufficient

eXxcess.

Suboptimal reaction

conditions.

Optimize incubation time and
temperature. For CUAAC,
increasing the temperature to
40-45°C can shorten the

reaction time to 30 minutes.[4]

Presence of interfering

substances.

Ensure the biomolecule
sample is free from primary
amines (e.qg., Tris buffer) for
NHS ester reactions, or other
nucleophiles that might
interfere.[11] For CUAAC,
avoid high concentrations of

chelators.

High Background Signal

Incomplete removal of

unreacted dye.

Improve the purification
method (e.g., use a longer
desalting column, increase the

number of dialysis changes).

Non-specific binding of the

dye.

Add a blocking agent like BSA
to buffers during incubation
and washing steps, especially

in cell-based assays.[14]

For CuAAC, non-specific
binding of copper.

Use a copper-chelating ligand
in sufficient excess (5-10 fold)

over the copper sulfate.[14]
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Signaling Pathways and Logical Relationships

Click chemistry reactions with ATTO 590 azide are fundamental bioconjugation techniques
rather than components of a biological signaling pathway. The logical relationship is a
straightforward chemical transformation.

Reactants

Reaction Conditions
Biomolecule with

Alkyne or Strained Alkyne

~~~~~ Cu(l) Catalyst (for CUAAC)
or
No Catalyst (for SPAAC)

Click Reaction Fluorescently Labeled
Biomolecule

ATTO 590 Azide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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